Cas no 1804133-51-4 (3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride)

• Product Name: 3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride
• CAS No: 1804133-51-4
• MF: C₈H₈ClF₃N₂O
• MW: 240.610131263733
• CID: 4981133
• Update Time: 2025-06-10

3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H8ClF3N2O/c9-4-5-1-6(14-13)3-7(2-5)15-8(10,11)12/h1-3,14H,4,13H2
• InChI Key： UFPZFBXLJDMRKF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=1)NN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3

Additional information on 3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride

Research Briefing on 3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride (CAS: 1804133-51-4) in Chemical Biology and Pharmaceutical Applications

3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride (CAS: 1804133-51-4) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its hydrazinyl and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents, including kinase inhibitors, antimicrobial compounds, and targeted drug delivery systems. Recent studies have explored its potential in modulating protein-protein interactions and as a building block for radiopharmaceuticals, highlighting its broad applicability in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride in the synthesis of selective JAK3 inhibitors. The research demonstrated that derivatives of this compound exhibited nanomolar potency against JAK3 while maintaining high selectivity over other JAK isoforms. The trifluoromethoxy group was found to enhance membrane permeability and metabolic stability, addressing key challenges in kinase inhibitor development. These findings suggest promising applications in autoimmune disease therapeutics, with several derivatives currently undergoing preclinical evaluation.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) on the compound's utility in creating novel antibacterial agents targeting Gram-positive pathogens. The hydrazinyl moiety was strategically employed to form Schiff base complexes with bacterial metalloenzymes, resulting in compounds showing 8-16 fold greater potency than conventional antibiotics against methicillin-resistant Staphylococcus aureus (MRSA) strains. The study also noted the compound's favorable toxicity profile in mammalian cell lines, suggesting potential for systemic administration.

Recent advances in radiopharmaceutical development have utilized 3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride as a precursor for PET tracer synthesis. Research from the Memorial Sloan Kettering Cancer Center (2024) demonstrated its efficient conjugation with various chelators for gallium-68 and copper-64 labeling. The resulting tracers showed excellent in vivo stability and tumor-targeting capabilities in preclinical models of neuroendocrine tumors, with clinical trials anticipated to begin in 2025. This application capitalizes on the compound's ability to maintain radiochemical purity under physiological conditions while allowing modular attachment of targeting vectors.

The compound's mechanism of action varies significantly across applications. In kinase inhibition, the hydrazinyl group participates in key hydrogen bonding interactions with the kinase hinge region, while the trifluoromethoxy group contributes to hydrophobic packing. For antimicrobial activity, the compound appears to disrupt bacterial metal homeostasis through chelation. These diverse mechanisms underscore the compound's structural versatility and the importance of careful derivatization to achieve desired biological effects. Current research efforts are focused on expanding its utility through structure-activity relationship studies and computational modeling approaches.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride. Recent process chemistry innovations, including flow chemistry approaches reported in Organic Process Research & Development (2023), have improved yields to 78% while reducing hazardous byproducts. These methodological advances are critical for transitioning from laboratory-scale research to potential commercial applications, particularly in light of growing interest from pharmaceutical companies in licensing this chemical scaffold for drug development programs.

Looking forward, the unique properties of 3-Hydrazinyl-5-(trifluoromethoxy)benzyl chloride position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in PROTAC design, covalent inhibitor development, and as a linker in antibody-drug conjugates. The compound's combination of synthetic accessibility and diverse reactivity makes it particularly attractive for these emerging therapeutic modalities. As understanding of its structure-activity relationships deepens, we anticipate seeing additional clinical candidates derived from this scaffold entering development pipelines in the coming years.